Cas no 970-09-2 (1,4-Butanediamine, N'-9-acridinyl-N,N-dimethyl-)

1,4-Butanediamine, N'-9-acridinyl-N,N-dimethyl- structure
970-09-2 structure
Product name:1,4-Butanediamine, N'-9-acridinyl-N,N-dimethyl-
CAS No:970-09-2
MF:C19H23N3
MW:293.406024217606
CID:751216
PubChem ID:71423367

1,4-Butanediamine, N'-9-acridinyl-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediamine, N'-9-acridinyl-N,N-dimethyl-
    • N-acridin-9-yl-N',N'-dimethylbutane-1,4-diamine
    • N~4~-(Acridin-9-yl)-N~1~,N~1~-dimethylbutane-1,4-diamine
    • 970-09-2
    • DTXSID80842208
    • Inchi: InChI=1S/C19H23N3/c1-22(2)14-8-7-13-20-19-15-9-3-5-11-17(15)21-18-12-6-4-10-16(18)19/h3-6,9-12H,7-8,13-14H2,1-2H3,(H,20,21)
    • InChI Key: FCPQCIILUGGJNJ-UHFFFAOYSA-N
    • SMILES: CN(C)CCCCNC1=C2C=CC=CC2=NC3=CC=CC=C31

Computed Properties

  • Exact Mass: 293.189197746g/mol
  • Monoisotopic Mass: 293.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2Ų
  • XLogP3: 4.3

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